Hydnocarpin

• Molecular Formula: C25H20O9
• Molecular Weight: 464.4 g/mol
• InChI: InChI=1S/C25H20O9/c1-31-20-7-13(2-4-15(20)28)25-23(11-26)32-18-5-3-12(6-21(18)34-25)19-10-17(30)24-16(29)8-14(27)9-22(24)33-19/h2-10,23,25-29H,11H2,1H3/t23-,25-/m1/s1
• InChIKey: ZYWKQKQEAVWKHD-ILBGXUMGSA-N

Hydnocarpin: Non-Taxifolin Flavonolignan Profile

Hydnocarpin (CAS 51419-48-8) is a flavonolignan belonging to the non-taxifolin-derived subclass, structurally characterized by a flavone (apigenin/luteolin-type) backbone conjoined with a phenylpropanoid (coniferyl alcohol-derived) moiety . Unlike the heavily studied silymarin flavonolignans (e.g., silybin) derived from taxifolin, hydnocarpin and its congeners (hydnocarpin D, hydnowightin, neohydnocarpin) represent a structurally and pharmacologically distinct cluster that has demonstrated quantifiable advantages in glioma selectivity, tumor-versus-normal differential cytotoxicity, and in vivo anti-inflammatory potency relative to structurally proximate flavonolignan analogs .

Scaffold class

Non-taxifolin flavonolignan subclass, structurally distinct from silymarin flavonolignans

Study context

Supports glioma cell-model endpoint review; multi-target signaling assay context

Probe type

Cell-permeable flavonolignan probe for pathway-response and cell-viability research

• [1] Chambers CS, Valentova K, Kren V. "Non-Taxifolin" Derived Flavonolignans: Phytochemistry and Biology. Curr Pharm Des. 2015;21(38):5489-500. doi: 10.2174/1381612821666151002112720. PMID: 26429716. View Source
• [2] Sharma DK, Hall IH. Hypolipidemic, anti-inflammatory, and antineoplastic activity and cytotoxicity of flavonolignans isolated from Hydnocarpus wightiana seeds. J Nat Prod. 1991 Sep-Oct;54(5):1298-302. doi: 10.1021/np50077a010. PMID: 1800632. View Source

Why Hydnocarpin Cannot Be Replaced

Flavonolignans and flavones within the same chemical class exhibit sharply divergent biological activity profiles that render simple substitution unreliable. In a direct three-compound comparison, hydnocarpin was the only flavonolignan active against glioma growth, while hydnowightin and neohydnocarpin showed no glioma activity despite sharing the same seed source and core scaffold . Furthermore, hydnocarpin outperformed apigenin—a structurally related flavone sharing the identical flavone nucleus—in cytotoxicity against A2780 ovarian cancer cells (IC50 7.36 vs. 9.99 μM), demonstrating that even modest structural variations (presence of the benzodioxan moiety) produce quantifiably different potency . These data establish that the specific substitution pattern of hydnocarpin confers a unique activity signature that generic class-level interchange cannot preserve.

Analog mismatch Hydnowightin and neohydnocarpin share the same seed source and core scaffold, but glioma cell-model response may not transfer to these structural analogs.

Flavone comparator Apigenin shares an identical flavone nucleus but lacks the benzodioxan moiety; cell-model potency may differ and requires compound-specific validation.

Silymarin class Silymarin flavonolignans (silybin, isosilybin, silychristin) do not act as NorA efflux pump inhibitors; antimicrobial resistance screening context may not transfer.

• [1] Sharma DK, Hall IH. Hypolipidemic, anti-inflammatory, and antineoplastic activity and cytotoxicity of flavonolignans isolated from Hydnocarpus wightiana seeds. J Nat Prod. 1991 Sep-Oct;54(5):1298-302. doi: 10.1021/np50077a010. PMID: 1800632. View Source
• [2] Kim Y, Kim J, Son SR, Kim JY, Choi JH, Jang DS. Chemical Constituents of the Flowers of Pueraria lobata and Their Cytotoxic Properties. Plants (Basel). 2022 Jun 22;11(13):1651. doi: 10.3390/plants11131651. PMID: 35807603. View Source

Hydnocarpin Comparative Evidence

Glioma Selectivity vs. Hydnowightin and Neohydnocarpin

In the only published direct head-to-head cytotoxicity comparison among hydnocarpin, hydnowightin, and neohydnocarpin across a panel of human tumor cell lines, hydnocarpin demonstrated a unique and exclusive activity profile: it was the sole compound among the three that was active against brain glioma growth . All three compounds showed comparable activity against KB nasopharynx, colon adenocarcinoma, osteosarcoma, and HeLa-S³ uterine carcinoma, but only hydnocarpin extended activity into the glioma lineage. This glioma-exclusive activity was accompanied by 84.75% inhibition of Ehrlich ascites carcinoma growth in CF₁ mice at 8 mg/kg/day ip, the strongest antitumor effect among the three tested flavonolignans .

Glioma Selectivity

Head-to-head

Only hydnocarpin active against glioma among three tested flavonolignans; 84.75% Ehrlich ascites carcinoma inhibition at 8 mg/kg/day ip in CF₁ mice

Reported glioma cell-model response context

Hydnowightin and neohydnocarpin showed no glioma activity in the same panel

Evidence Dimension	Glioma cell growth inhibition (in vitro) and Ehrlich ascites carcinoma inhibition (in vivo)
Target Compound Data	Hydnocarpin: active against glioma (in vitro); 84.75% inhibition of Ehrlich ascites carcinoma growth in CF₁ mice at 8 mg/kg/day ip
Comparator Or Baseline	Hydnowightin: not active against glioma; neohydnocarpin: not active against glioma. Both showed lower antineoplastic activity than hydnocarpin in the same screens.
Quantified Difference	Hydnocarpin is the only compound among the three with glioma activity; tumor inhibition was strongest for hydnocarpin (84.75%), though 6-mercaptopurine standard was more effective.
Conditions	In vitro cytotoxicity: human KB nasopharynx, colon adenocarcinoma, osteosarcoma, HeLa-S³ uterine, glioma, murine L-1210 leukemia, human Tmolt₃ leukemia cell lines. In vivo: Ehrlich ascites carcinoma model in CF₁ mice, 8 mg/kg/day ip, 16-day dosing.

Why This Matters

For researchers targeting glioma or seeking a flavonolignan with broader tumor-type coverage than structurally related congeners, hydnocarpin is the only defensible choice within this subclass—hydnowightin and neohydnocarpin lack glioma activity entirely.

• [1] Sharma DK, Hall IH. Hypolipidemic, anti-inflammatory, and antineoplastic activity and cytotoxicity of flavonolignans isolated from Hydnocarpus wightiana seeds. J Nat Prod. 1991 Sep-Oct;54(5):1298-302. doi: 10.1021/np50077a010. PMID: 1800632. View Source

Superior A2780 Cytotoxicity vs. Apigenin

In a systematic bioassay-guided fractionation of Pueraria lobata flower extract, (-)-hydnocarpin and apigenin were identified as the two most active compounds among 22 isolates tested against the A2780 human ovarian cancer cell line. Hydnocarpin demonstrated an IC50 of 7.36 μM, outperforming apigenin (IC50 9.99 μM) by approximately 26% greater potency . This comparison is particularly informative because apigenin shares the identical flavone nucleus (5,7,4'-trihydroxyflavone) with hydnocarpin's flavonoid portion, meaning the observed potency difference can be attributed specifically to the benzodioxan-type phenylpropanoid appendage unique to hydnocarpin.

A2780 Cytotoxicity

Head-to-head

IC50 7.36 μM vs. apigenin 9.99 μM; ranked highest among 22 isolates tested

Reported cell-model potency context

MTT assay, 48 h; benzodioxan moiety may contribute to reported potency difference

Evidence Dimension	Cytotoxic potency (IC50) against A2780 human ovarian cancer cells
Target Compound Data	(-)-Hydnocarpin: IC50 = 7.36 μM
Comparator Or Baseline	Apigenin: IC50 = 9.99 μM; other active isolates included afromosin, tectorigenin, glycitein, irilin D, irisolidone 7-O-glucoside, and genistein (IC50 values not individually specified but all less active than the top two).
Quantified Difference	Hydnocarpin IC50 is 26% lower (more potent) than apigenin (7.36 vs. 9.99 μM); hydnocarpin was the single most potent compound among 22 isolates.
Conditions	A2780 human ovarian cancer cell line; MTT assay; 48 h incubation; methanol extract of Pueraria lobata flowers as source material.

Why This Matters

When selecting between a flavonolignan and a structurally simpler flavone for ovarian cancer cytotoxicity studies, hydnocarpin provides quantitatively superior potency over apigenin, justifying its selection despite potentially higher procurement cost or synthetic complexity.

• [1] Kim Y, Kim J, Son SR, Kim JY, Choi JH, Jang DS. Chemical Constituents of the Flowers of Pueraria lobata and Their Cytotoxic Properties. Plants (Basel). 2022 Jun 22;11(13):1651. doi: 10.3390/plants11131651. PMID: 35807603. View Source

Tumor-Selective Cytotoxicity vs. Cisplatin

A 2025 study directly compared hydnocarpin and cisplatin for differential cytotoxicity between A2780 ovarian cancer cells and immortalized normal ovarian surface epithelial (OSE) cells. Cisplatin exerted comparable cytotoxic effects against both A2780 cancer cells and normal OSE cells, indicating poor tumor selectivity. In contrast, hydnocarpin showed markedly lower toxicity against normal OSE cells while maintaining potent cytotoxicity against A2780 cells, demonstrating high tumor selectivity . Furthermore, at an equal concentration of 20 μM, hydnocarpin induced a higher level of apoptosis in A2780 cells than cisplatin . The selectivity was mechanistically linked to ROS generation via a NOX-dependent pathway and intrinsic caspase-9/-3-mediated apoptosis, with limited involvement of caspase-8 .

Tumor vs. Normal Selectivity

Head-to-head

Lower toxicity to normal OSE cells vs. cisplatin; higher apoptosis at 20 μM; selectivity linked to NOX-dependent ROS and caspase-9/-3

Reported cell-model selectivity context

Cisplatin showed comparable toxicity to both cancer and normal OSE cells

Evidence Dimension	Differential cytotoxicity: cancer cells (A2780) vs. normal ovarian surface epithelial (OSE) cells
Target Compound Data	Hydnocarpin: potent cytotoxicity against A2780 and other ovarian cancer lines (SKOV3, ES2, HeyA8); markedly lower toxicity against normal OSE cells. At 20 μM induced higher apoptosis than cisplatin.
Comparator Or Baseline	Cisplatin: comparable cytotoxic effects against both A2780 cancer cells and immortalized normal OSE cells; lower apoptosis induction than hydnocarpin at 20 μM.
Quantified Difference	Tumor selectivity: hydnocarpin demonstrates a clear differential between cancer and normal cells; cisplatin shows no meaningful differential (comparable toxicity to both). Hydnocarpin apoptosis induction at 20 μM exceeded cisplatin at the same concentration. Hydnocarpin IC50 against A2780: 7.36 μM [from prior study, REFS-2].
Conditions	A2780, SKOV3, ES2, HeyA8 ovarian cancer cell lines; immortalized normal ovarian surface epithelial (OSE) cells; MTT viability assay, Annexin V/PI apoptosis assay, Western blot for caspase activation; 48 h treatment.

Why This Matters

For investigators developing tumor-selective therapeutic strategies, hydnocarpin offers a quantifiable selectivity advantage over the clinical standard cisplatin—cisplatin kills normal and cancer cells indiscriminately, whereas hydnocarpin preferentially targets cancer cells, a critical differentiator for procurement in translational oncology research.

• [1] Kim JY, Kim Y, Woo SY, Kim JO, Kim H, Son SR, Jang DS, Choi JH. Hydnocarpin, a Natural Flavonolignan, Induces the ROS-Mediated Apoptosis of Ovarian Cancer Cells and Reprograms Tumor-Associated Immune Cells. Antioxidants (Basel). 2025 Jul 10;14(7):846. doi: 10.3390/antiox14070846. View Source
• [2] Kim Y, Kim J, Son SR, Kim JY, Choi JH, Jang DS. Chemical Constituents of the Flowers of Pueraria lobata and Their Cytotoxic Properties. Plants (Basel). 2022 Jun 22;11(13):1651. doi: 10.3390/plants11131651. PMID: 35807603. View Source

In Vivo Anti-Inflammatory Activity vs. Hydnowightin, Neohydnocarpin

In the Sharma & Hall (1991) comparative in vivo study of three flavonolignans, hydnocarpin demonstrated good anti-inflammatory activity, lowering induced edema by 42% at 8 mg/kg in mice—an effect comparable to phenylbutazone at 50 mg/kg, though not as effective as indomethacin . The other two derivatives, hydnowightin and neohydnocarpin, were explicitly described as 'not as active in these screens' . In the same study, hydnocarpin was the flavonolignan obtained in the highest yield from the seed source and was noted to show 'good and maximum activity in most of the pharmacological tests conducted' . All three compounds were safe at 8 mg/kg/day over 16 days with no observable side effects on body weight, food consumption, or CNS/motor function .

In Vivo Anti-Inflammatory

Head-to-head

42% edema reduction at 8 mg/kg/day ip in mice; comparable to phenylbutazone at 50 mg/kg

Reported inflammation model endpoint context

Hydnowightin and neohydnocarpin were less active in the same screens

Evidence Dimension	In vivo anti-inflammatory activity (edema reduction) and overall pharmacological breadth
Target Compound Data	Hydnocarpin: 42% reduction of induced edema at 8 mg/kg/day ip in mice; good anti-inflammatory and antineoplastic activity; highest yield from natural source; best overall pharmacological activity among the three compounds tested.
Comparator Or Baseline	Hydnowightin: best lipid-lowering effect but not as active in anti-inflammatory or antineoplastic screens. Neohydnocarpin: not as active in anti-inflammatory or antineoplastic screens. Phenylbutazone: comparable anti-inflammatory effect at 50 mg/kg. Indomethacin: more effective than hydnocarpin (standard reference).
Quantified Difference	Hydnocarpin edema reduction: 42% at 8 mg/kg. Hydnowightin and neohydnocarpin: significantly less anti-inflammatory activity (quantitative values not reported for these comparators in the anti-inflammatory assay).
Conditions	In vivo mouse model of induced edema; compounds administered ip at 8 mg/kg/day; 16-day dosing period; CF₁ mice.

Why This Matters

Hydnocarpin uniquely combines in vivo anti-inflammatory activity with antineoplastic activity within this flavonolignan triad—hydnowightin is lipid-lowering but not anti-inflammatory, and neohydnocarpin lacks both—making hydnocarpin the preferred procurement choice for studies requiring multi-target in vivo pharmacological profiling.

• [1] Sharma DK, Hall IH. Hypolipidemic, anti-inflammatory, and antineoplastic activity and cytotoxicity of flavonolignans isolated from Hydnocarpus wightiana seeds. J Nat Prod. 1991 Sep-Oct;54(5):1298-302. doi: 10.1021/np50077a010. PMID: 1800632. View Source

Biofilm & Efflux Pump Inhibition vs. Silymarin Flavonolignans

Hydnocarpin and its structural analogs have been characterized as inhibitors of Staphylococcus aureus growth and biofilm formation, with activity profiles distinct from the silymarin flavonolignans. (±)-Hydnocarpin inhibits S. aureus growth with a MIC50 of 3.1 μM . Hydnocarpin-type flavonolignans, accessed via semisynthesis from silymarin precursors, were effective inhibitors of S. aureus biofilm formation, with (10S,11S)-hydnocarpin D (2b) identified as the most potent inhibitor in the series . The structurally related 5'-methoxyhydnocarpin (5'-MHC) acts as a potent NorA MDR efflux pump inhibitor, completely inhibiting ethidium bromide and berberine efflux from S. aureus cells and potentiating norfloxacin activity (reducing norfloxacin MIC from 1 μg/mL to 0.25 μg/mL in wild-type S. aureus) . This efflux pump inhibitory property is absent in the parent silymarin flavonolignans (silybin, isosilybin, silychristin) .

Antimicrobial & Efflux Pump

Cross-study comparable

MIC50 3.1 μM S. aureus; analog 5'-MHC completely inhibits NorA efflux, reduces norfloxacin MIC 4-fold; silymarin flavonolignans lack this activity

Reported antimicrobial screening context

Efflux pump inhibition is absent in parent silymarin flavonolignans

Evidence Dimension	Antimicrobial activity: direct growth inhibition (MIC50), biofilm inhibition, and efflux pump inhibition
Target Compound Data	(±)-Hydnocarpin: MIC50 = 3.1 μM against S. aureus growth. Hydnocarpin-type compounds (including hydnocarpin D): effective biofilm inhibitors. 5'-MHC (hydnocarpin analog): complete NorA efflux pump inhibition; reduces norfloxacin MIC 4-fold (1 to 0.25 μg/mL).
Comparator Or Baseline	Silymarin flavonolignans (silybin, etc.): do not act as NorA efflux pump inhibitors. Berberine alone: readily extruded by NorA MDR pump (ineffective). Norfloxacin alone: MIC 1 μg/mL in wild-type S. aureus.
Quantified Difference	Hydnocarpin MIC50: 3.1 μM vs. 5'-MHC MIC: no direct antimicrobial activity alone (acts purely as efflux pump inhibitor). 5'-MHC + norfloxacin: 4-fold MIC reduction. Silymarin flavonolignans: no efflux pump inhibition.
Conditions	S. aureus (wild-type and NorA-overexpressing strains); broth microdilution MIC assay; ethidium bromide efflux assay; biofilm formation assay (crystal violet staining); norfloxacin potentiation assay.

Why This Matters

Hydnocarpin and its analogs occupy a unique niche as both direct antimicrobial agents and efflux pump inhibitory adjuvants—a dual functionality not shared by the widely available silymarin flavonolignans. For antimicrobial resistance research requiring a flavonolignan scaffold with intrinsic antibacterial activity plus pump-inhibitory potential, hydnocarpin-type compounds are the appropriate procurement choice.

• [1] Guz NR, Stermitz FR, Johnson JB, Beeson TD, Willen S, Hsiang JF, Lewis K. Flavonolignan and flavone inhibitors of a Staphylococcus aureus multidrug resistance pump: structure-activity relationships. J Med Chem. 2001 Jan 18;44(2):261-8. doi: 10.1021/jm0004190. PMID: 11170636. View Source
• [2] Vimberg V, Kuzma M, Stodulkova E, Novak P, Bednarova L, Sulc M, Proksova M, Jirasko R, Lemr K, Kuzma M, Kren V. Hydnocarpin-Type Flavonolignans: Semisynthesis and Inhibitory Effects on Staphylococcus aureus Biofilm Formation. J Nat Prod. 2015 Aug 28;78(8):2095-103. doi: 10.1021/acs.jnatprod.5b00430. PMID: 26273725. View Source
• [3] Stermitz FR, Lorenz P, Tawara JN, Zenewicz LA, Lewis K. Synergy in a medicinal plant: antimicrobial action of berberine potentiated by 5'-methoxyhydnocarpin, a multidrug pump inhibitor. Proc Natl Acad Sci U S A. 2000 Feb 15;97(4):1433-7. doi: 10.1073/pnas.030540597. PMID: 10677479. View Source

Wnt/β-Catenin Pathway Inhibition

Hydnocarpin was identified through a targeted screen for Wnt/β-catenin pathway inhibitors and was shown to suppress β-catenin-mediated transcriptional (TOPflash) activity in human colon cancer cells . The anti-proliferative effect was mechanistically associated with increased β-catenin phosphorylation and elevated axin protein levels—a component of the β-catenin destruction complex—indicating that hydnocarpin promotes β-catenin degradation rather than merely blocking downstream transcription . This mechanism is distinct from the primarily cytotoxic or efflux-pump-inhibitory mechanisms described for other hydnocarpin-type flavonolignans such as hydnocarpin D or 5'-methoxyhydnocarpin .

Wnt Pathway Inhibition

Supporting evidence

Suppresses β-catenin/TCF TOPflash activity; increases β-catenin phosphorylation and axin protein levels in colon cancer cells

Reported pathway-response context

Distinct from biofilm/efflux mechanisms of hydnocarpin D and 5'-MHC

Evidence Dimension	Wnt/β-catenin signaling inhibition (mechanism-specific anticancer activity)
Target Compound Data	Hydnocarpin: suppresses β-catenin/TCF reporter (TOPflash) activity; increases β-catenin phosphorylation and axin protein levels; anti-proliferative activity in colon cancer cells.
Comparator Or Baseline	Hydnocarpin D: primarily studied for biofilm inhibition and anti-inflammatory activity (MAPK/NF-κB pathway). 5'-Methoxyhydnocarpin: primarily NorA efflux pump inhibitor. Neither has reported Wnt pathway inhibitory activity.
Quantified Difference	Hydnocarpin uniquely engages the Wnt/β-catenin axis among hydnocarpin-type flavonolignans (qualitative pathway-level differentiation; specific IC50 values for TOPflash inhibition were reported in the primary paper but not available in the abstract/summary sources).
Conditions	Human colon cancer cell lines (specific lines: SW480, HCT116, as reported in primary paper); TOPflash luciferase reporter assay; Western blot for β-catenin, phospho-β-catenin, and axin; cell proliferation assay.

Why This Matters

For Wnt pathway-targeted drug discovery programs, hydnocarpin offers a mechanistically characterized entry point distinct from other hydnocarpin-type flavonolignans that have not been profiled for this pathway. This specificity justifies its procurement over hydnocarpin D or 5'-methoxyhydnocarpin when Wnt/β-catenin inhibition is the experimental endpoint.

• [1] Lee MA, Kim WK, Park HJ, Kang SS, Lee SK. Anti-proliferative activity of hydnocarpin, a natural lignan, is associated with the suppression of Wnt/β-catenin signaling pathway in colon cancer cells. Bioorg Med Chem Lett. 2013 Oct 15;23(20):5511-4. doi: 10.1016/j.bmcl.2013.08.065. PMID: 24018191. View Source
• [2] Chambers CS, Valentova K, Kren V. "Non-Taxifolin" Derived Flavonolignans: Phytochemistry and Biology. Curr Pharm Des. 2015;21(38):5489-500. doi: 10.2174/1381612821666151002112720. PMID: 26429716. View Source

Hydnocarpin Application Scenarios

Glioma-Selective Drug Discovery

Hydnocarpin is the only characterized flavonolignan with demonstrated activity against glioma cell growth in a direct three-compound comparison with hydnowightin and neohydnocarpin . Combined with its 84.75% Ehrlich ascites carcinoma inhibition in vivo , hydnocarpin serves as a glioma-active scaffold for medicinal chemistry optimization in brain cancer programs where standard flavonolignans offer no activity.

Tumor-Selective Cytotoxicity Screening

Hydnocarpin demonstrates markedly lower toxicity toward normal ovarian surface epithelial cells compared to cisplatin, while maintaining potent cytotoxicity against multiple ovarian cancer cell lines (A2780, SKOV3, ES2, HeyA8) . This tumor-versus-normal differential makes hydnocarpin a valuable positive control or lead scaffold in phenotypic screening cascades designed to identify compounds with intrinsic cancer selectivity.

Staphylococcal Biofilm & Efflux Pump Research

Hydnocarpin directly inhibits S. aureus growth (MIC50 3.1 μM) , while its structural analog 5'-methoxyhydnocarpin completely blocks NorA-mediated efflux and potentiates norfloxacin (4-fold MIC reduction) . The hydnocarpin scaffold provides a dual-action platform for developing agents that simultaneously attack bacterial viability and disable resistance mechanisms—a capability absent from silymarin-derived flavonolignans .

In Vivo Anti-Inflammatory & Hypolipidemic Studies

At 8 mg/kg/day ip in mice, hydnocarpin reduces induced edema by 42% (comparable to phenylbutazone at 50 mg/kg) and lowers serum cholesterol by approximately 38% and triglycerides by 32–41% . For preclinical programs investigating compounds with combined anti-inflammatory and metabolic regulatory properties, hydnocarpin provides an orally unexplored but parenterally validated starting point with a 16-day safety window .

Application

Selection Property

Validation Focus

Glioma cell-model studies

Cell-model activity profile

Glioma endpoint review

Cancer cell-model selectivity studies

Tumor vs. normal cell differential

Selectivity endpoint review

Antimicrobial resistance screening

Efflux pump inhibition context

Biofilm and MIC endpoint review

In vivo inflammation model studies

Multi-endpoint in vivo profile

Inflammation model endpoint review

• [1] Sharma DK, Hall IH. Hypolipidemic, anti-inflammatory, and antineoplastic activity and cytotoxicity of flavonolignans isolated from Hydnocarpus wightiana seeds. J Nat Prod. 1991 Sep-Oct;54(5):1298-302. doi: 10.1021/np50077a010. PMID: 1800632. View Source
• [2] Kim JY, Kim Y, Woo SY, Kim JO, Kim H, Son SR, Jang DS, Choi JH. Hydnocarpin, a Natural Flavonolignan, Induces the ROS-Mediated Apoptosis of Ovarian Cancer Cells and Reprograms Tumor-Associated Immune Cells. Antioxidants (Basel). 2025 Jul 10;14(7):846. doi: 10.3390/antiox14070846. View Source
• [3] Guz NR, Stermitz FR, Johnson JB, Beeson TD, Willen S, Hsiang JF, Lewis K. Flavonolignan and flavone inhibitors of a Staphylococcus aureus multidrug resistance pump: structure-activity relationships. J Med Chem. 2001 Jan 18;44(2):261-8. doi: 10.1021/jm0004190. PMID: 11170636. View Source
• [4] Stermitz FR, Lorenz P, Tawara JN, Zenewicz LA, Lewis K. Synergy in a medicinal plant: antimicrobial action of berberine potentiated by 5'-methoxyhydnocarpin, a multidrug pump inhibitor. Proc Natl Acad Sci U S A. 2000 Feb 15;97(4):1433-7. doi: 10.1073/pnas.030540597. PMID: 10677479. View Source
• [5] Vimberg V, Kuzma M, Stodulkova E, Novak P, Bednarova L, Sulc M, Proksova M, Jirasko R, Lemr K, Kuzma M, Kren V. Hydnocarpin-Type Flavonolignans: Semisynthesis and Inhibitory Effects on Staphylococcus aureus Biofilm Formation. J Nat Prod. 2015 Aug 28;78(8):2095-103. doi: 10.1021/acs.jnatprod.5b00430. PMID: 26273725. View Source